Cas no 2356921-64-5 (2,6-Dimethoxypyridine-3-thiol)

• Product Name: 2,6-Dimethoxypyridine-3-thiol
• CAS No: 2356921-64-5
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 5561746
• PubChem ID: 123696338
• Update Time: 2023-07-10

2,6-Dimethoxypyridine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxypyridine-3-thiol
• EN300-6854867
• 2356921-64-5
• 2,6-Dimethoxypyridine-3-thiol

• Inchi： 1S/C7H9NO2S/c1-9-6-4-3-5(11)7(8-6)10-2/h3-4,11H,1-2H3
• InChI Key： NUFKJXLKPAKFJV-UHFFFAOYSA-N
• SMILES： SC1=CC=C(N=C1OC)OC

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.4Ų